Cas no 71463-58-6 (Urea,N-(2,6-dichlorophenyl)-N'-methyl-)

Urea,N-(2,6-dichlorophenyl)-N'-methyl- structure
71463-58-6 structure
Product Name:Urea,N-(2,6-dichlorophenyl)-N'-methyl-
CAS No:71463-58-6
MF:C8H8Cl2N2O
MW:219.06791973114
CID:570672
PubChem ID:3018146
Update Time:2025-04-19

Urea,N-(2,6-dichlorophenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2,6-dichlorophenyl)-N'-methyl-
    • 1-(2,6-Dichlorophenyl)-3-methylurea
    • 71463-58-6
    • SCHEMBL11423717
    • N-(2,6-Dichlorophenyl)-N'-methylcarbamimidic acid
    • AKOS024335918
    • DTXSID40991887
    • NS00062320
    • EINECS 275-497-2
    • GZGMPIOPYIEASI-UHFFFAOYSA-N
    • Inchi: 1S/C8H8Cl2N2O/c1-11-8(13)12-7-5(9)3-2-4-6(7)10/h2-4H,1H3,(H2,11,12,13)
    • InChI Key: GZGMPIOPYIEASI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1NC(NC)=O)Cl

Computed Properties

  • Exact Mass: 218.00154
  • Monoisotopic Mass: 218.0013683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13

Urea,N-(2,6-dichlorophenyl)-N'-methyl- Related Literature

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